Cas no 1932583-02-2 ((2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid
• CAS No: 1932583-02-2
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5267500
• PubChem ID: 130951242
• Update Time: 2025-06-15

(2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-4-methyl-, 1-(1,1-dimethylethyl) ester, (2S,3S,4S)-
• (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid
• (2S,3S,4S)-1-Boc-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid
• F78247
• PS-20536
• (2S,3S,4S)-1-(tert-Butoxycarbonyl)-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid
• 1932583-02-2

• Inchi： 1S/C11H19NO5/c1-6-5-12(7(8(6)13)9(14)15)10(16)17-11(2,3)4/h6-8,13H,5H2,1-4H3,(H,14,15)/t6-,7-,8-/m0/s1
• InChI Key： DJABYTINMVEPMK-FXQIFTODSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C)[C@H](O)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1932583-02-2)

The compound (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1932583-02-2) is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules, particularly in the field of peptide synthesis and asymmetric catalysis. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and medicinal chemistry, where it serves as a building block for complex therapeutic agents.

One of the key features of (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid is its tert-butoxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis to shield amine functionalities during multi-step reactions. This attribute aligns with current trends in green chemistry, as the Boc group can be removed under mild acidic conditions, reducing the need for harsh reagents. The compound's hydroxy and carboxylic acid moieties further enhance its versatility, enabling reactions such as esterifications, amidations, and cyclizations.

In the context of AI-driven drug design, (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid has garnered attention for its potential in generating novel scaffolds for target-specific therapies. Computational models often highlight its rigid pyrrolidine core as a favorable structural element for molecular docking studies. Additionally, its chiral purity is critical for enantioselective synthesis, a growing focus area in the pharmaceutical industry to minimize off-target effects.

The demand for high-purity chiral intermediates like this compound has surged due to advancements in biologics and small-molecule therapeutics. Its CAS No. 1932583-02-2 is frequently queried in chemical databases, reflecting its importance in process optimization and scale-up production. Manufacturers and researchers also explore its stability under various storage conditions, as proper handling ensures consistent performance in downstream applications.

From an SEO perspective, common search queries related to this compound include "Boc-protected pyrrolidine derivatives," "chiral building blocks for drug synthesis," and "CAS 1932583-02-2 suppliers." These keywords underscore the compound's relevance in both academic and industrial settings. Its compatibility with solid-phase peptide synthesis (SPPS) further elevates its utility, meeting the needs of labs focused on high-throughput screening.

In summary, (2S,3S,4S)-1-[(tert-butoxy)carbonyl]-3-hydroxy-4-methylpyrrolidine-2-carboxylic acid (CAS No. 1932583-02-2) represents a critical tool for modern synthetic chemists. Its structural features align with cutting-edge research in precision medicine and sustainable chemistry, making it a sought-after reagent for innovative scientific endeavors.